Cas no 136416-32-5 (Benzoic acid, 3-(3-hydroxypropyl)-, propyl ester)

Benzoic acid, 3-(3-hydroxypropyl)-, propyl ester structure
136416-32-5 structure
Product Name:Benzoic acid, 3-(3-hydroxypropyl)-, propyl ester
CAS No:136416-32-5
MF:C13H18O3
MW:222.280224323273
CID:1240643
Update Time:2024-08-04

Benzoic acid, 3-(3-hydroxypropyl)-, propyl ester Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 3-(3-hydroxypropyl)-, propyl ester
    • Inchi: 1S/C13H18O3/c1-2-9-16-13(15)12-7-3-5-11(10-12)6-4-8-14/h3,5,7,10,14H,2,4,6,8-9H2,1H3
    • InChI Key: UJFFQLNRVMYVDI-UHFFFAOYSA-N
    • SMILES: C(OCCC)(=O)C1=CC=CC(CCCO)=C1

Computed Properties

  • Exact Mass: 222.12564

Experimental Properties

  • Density: 1.072±0.06 g/cm3(Predicted)
  • Boiling Point: 355.5±25.0 °C(Predicted)
  • PSA: 46.53
  • pka: 15.02±0.10(Predicted)
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